Cas no 1806891-26-8 (3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1806891-26-8
• MF: C₈H₇ClF₂N₂O
• MW: 220.603787660599
• CID: 4857432
• Update Time: 2025-05-24

3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H7ClF2N2O/c9-1-4-2-13-7(8(10)11)6(12)5(4)3-14/h2-3,8H,1,12H2
• InChI Key： WMHUKUILVHOVJF-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(=C1C=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.2
• Topological Polar Surface Area: 56

Additional information on 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde

Introduction to 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806891-26-8)

3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde, with the CAS number 1806891-26-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a chloromethyl substituent, a difluoromethyl group, and a pyridine ring with a carboxaldehyde moiety. These functionalities contribute to its potential applications in various biological and chemical contexts.

The chemical structure of 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde is particularly intriguing due to its multifaceted reactivity. The amino group can participate in nucleophilic reactions, while the chloromethyl substituent can undergo substitution or elimination reactions. The difluoromethyl group imparts unique electronic and steric properties, making the compound suitable for use as a building block in the synthesis of more complex molecules. The pyridine ring, with its carboxaldehyde functionality, provides additional opportunities for functionalization and conjugation with other biomolecules.

Recent studies have highlighted the potential of 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have explored its use as a scaffold for designing inhibitors of specific enzymes involved in cancer progression. The compound's ability to form stable complexes with metal ions has also been investigated for its potential in metalloenzyme inhibition and as a probe for studying metal ion transport in biological systems.

In addition to its therapeutic applications, 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics and photovoltaic devices. The presence of the difluoromethyl group enhances the compound's electron-withdrawing capabilities, which can be leveraged to improve the performance of organic semiconductors and other advanced materials.

The synthesis of 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde typically involves a multi-step process that begins with the formation of the pyridine ring followed by sequential functionalization steps. Key synthetic routes include the Vilsmeier-Haack reaction for introducing the carboxaldehyde group and nucleophilic substitution reactions for incorporating the amino and chloromethyl functionalities. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods, such as using microwave-assisted synthesis and catalytic systems that minimize waste and energy consumption.

The physicochemical properties of 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde have been extensively studied to understand its behavior in different solvents and under various conditions. Its solubility profile, melting point, and stability are crucial parameters that influence its suitability for different applications. For example, its solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it amenable to use in biological assays and drug delivery systems.

In conclusion, 3-Amino-5-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1806891-26-8) is a multifunctional compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new uses and improvements will be discovered, further expanding its impact across multiple scientific disciplines.